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For Researchers, Scientists, and Drug Development Professionals

Introduction

Penflufen is a systemic, pyrazole carboxamide fungicide that effectively controls a range of
seed- and soil-borne diseases in legume vegetables.[1] Its mode of action is the inhibition of
succinate dehydrogenase (SDH) in the mitochondrial respiratory chain, classifying it as a
Group 7 fungicide according to the Fungicide Resistance Action Committee (FRAC).[2] This
document provides detailed application notes and protocols for the preparation of Penflufen-
based seed treatment slurries for various legume vegetables, intended for research and
development purposes. The protocols are based on commercially available product labels
containing Penflufen, such as EverGol® Prime, EverGol® Energy, and Trilex® EverGol®
SHIELD.

Data Presentation: Application Rates

The following tables summarize the recommended application rates of Penflufen-containing
products for various legume vegetables. It is crucial to consult the specific product label for the
exact formulation and concentration of Penflufen.

Table 1: Application Rates for Penflufen-Based Seed Treatments on Legume Vegetables
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L. L Active
Application Application .
Legume Product Ingredient per
Rate per 100 Rate per Seed
Vegetable Example Seed (mg
kg of Seed Count .
ailseed)
0.08 - 0.16 fl oz
Soybeans EverGol® Prime Not specified per 140,000 0.00405 - 0.0081
seeds
Beans (Dry, Trilex® Component A: 25
Faba, Snap, EverGol® mLComponent Not specified Not specified
Succulent) SHIELD B: 16 mL
Trilex® Component A: 25
Chickpeas EverGol® mLComponent Not specified Not specified
SHIELD B: 16 mL
Trilex® Component A: 25
Lentils EverGol® mLComponent Not specified Not specified
SHIELD B: 16 mL
Trilex® Component A: 25
Peas (Dry and N -
Field) EverGol® mLComponent Not specified Not specified
ie
SHIELD B: 16 mL

Note: The application rates for Trilex® EverGol® SHIELD are provided for the co-pack

components. Researchers should refer to the product label to understand the concentration of
Penflufen in the relevant component.

Experimental Protocols
Protocol 1: Penflufen Seed Treatment Slurry Preparation

This protocol outlines the steps for preparing a Penflufen-based slurry for treating legume
vegetable seeds.

Materials:
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» Penflufen-containing fungicide formulation (e.g., EverGol® Prime, Trilex® EverGol®
SHIELD)

o Clean water (or other specified carrier liquid)

e Graduated cylinders or other calibrated measuring devices
e Aclean mixing vessel

e Stirring rod or magnetic stirrer

e Personal Protective Equipment (PPE): long-sleeved shirt, long pants, chemical-resistant
gloves, and safety glasses

Procedure:

o Consult Product Label: Before proceeding, carefully read the product label for specific
instructions, including application rates, slurry ratios, and compatibility with other seed
treatments (e.g., inoculants, insecticides).

o Determine Required Volumes: Based on the application rates in Table 1 and the amount of
seed to be treated, calculate the required volume of the Penflufen product and the total
desired slurry volume. For products like Trilex® EverGol® SHIELD, a carrier-to-product
dilution ratio of 7:1 is recommended.[3]

e Mixing Order:
o Add approximately half of the required carrier (e.g., water) to the mixing vessel.

o If using a co-pack product like Trilex® EverGol® SHIELD, add the components in the
specified order (e.g., Component A, then Component B).[3]

o Add the calculated amount of the Penflufen product to the carrier in the mixing vessel.
o Add the remaining carrier to achieve the final desired slurry volume.

o Agitation: Thoroughly mix the slurry using a stirring rod or magnetic stirrer until a uniform
suspension is achieved. Continuous agitation during the seed treatment process is
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recommended to prevent settling of the active ingredient.

o Compatibility Test: If tank-mixing with other seed treatments, it is essential to perform a
compatibility test in a small container before preparing the full batch.

Protocol 2: Legume Seed Treatment Application

This protocol describes the application of the prepared Penflufen slurry to legume seeds.
Materials:

» Prepared Penflufen slurry

» High-quality, cleaned legume seeds

o Commercial-style seed treatment equipment (e.g., rotary seed treater, slurry treater)

e Drying equipment or a well-ventilated area

o Personal Protective Equipment (PPE)

Procedure:

o Equipment Calibration: Ensure that the seed treatment equipment is properly calibrated to
deliver the target slurry volume evenly and accurately.

e Seed Loading: Load the seed into the treatment equipment.

» Slurry Application: Begin the treatment process, applying the prepared slurry to the seeds.
Ensure uniform coverage of all seeds.

o Drying: After treatment, the seeds must be dried to prevent clumping and ensure proper
flowability through planting equipment. Spread the treated seeds in a thin layer in a well-
ventilated area or use appropriate drying equipment.

o Storage and Labeling: Store the treated seed in properly labeled bags, indicating the
treatment used and the date of application. Store away from food, feed, and out of reach of
unauthorized personnel.
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Visualizations
Signaling Pathway: Penflufen's Mode of Action
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Caption: Penflufen inhibits Succinate Dehydrogenase (SDH), disrupting the electron transport
chain and leading to fungal cell death.

Experimental Workflow: Seed Treatment Protocol
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Caption: Workflow for the preparation of Penflufen slurry and its application to legume seeds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Penflufen Seed Treatment: Application Notes and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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